Cas no 602291-21-4 (2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 602291-21-4
• MF: C₂₄H₂₅N₃O₂S
• MW: 419.539204359055
• CID: 5475654
• Update Time: 2025-07-14

2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6-phenyl-1H-pyrimidin-4-one
• 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C24H25N3O2S/c28-22-16-21(20-9-5-2-6-10-20)25-24(26-22)30-17-23(29)27-13-11-19(12-14-27)15-18-7-3-1-4-8-18/h1-10,16,19H,11-15,17H2,(H,25,26,28)
• SMILES： C1(SCC(N2CCC(CC3=CC=CC=C3)CC2)=O)NC(C2=CC=CC=C2)=CC(=O)N=1

Additional information on 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one

Introduction to 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 602291-21-4, formally known as 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a benzylpiperidine moiety and a sulfanyl group at the 2-position of the pyrimidine ring introduces intriguing pharmacophoric elements that have been extensively explored in recent years.

Recent advancements in medicinal chemistry have highlighted the importance of dihydropyrimidinone scaffolds in drug discovery. These structures are not only biologically relevant but also exhibit favorable pharmacokinetic properties, making them ideal candidates for further development. The specific modification of the 6-phenyl substituent and the 4-oxoethylsulfanyl group in this compound suggests a deliberate design aimed at optimizing binding affinity and selectivity against biological targets.

In the context of contemporary research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, studies have focused on its interaction with kinases and other protein targets involved in cellular signaling pathways. The 4-benzylpiperidin-1-yl moiety, a well-known pharmacophore in drug development, is particularly noteworthy for its ability to enhance binding interactions with certain therapeutic targets. This feature has been leveraged in the design of molecules aimed at treating various diseases, including cancer and inflammatory disorders.

The sulfanyl group at the 2-position of the pyrimidine ring adds an additional layer of complexity to the molecule's biological activity. Sulfanyl-containing compounds are known for their diverse biological effects, ranging from antimicrobial properties to modulation of enzyme function. In this case, the sulfanyl group may contribute to the compound's ability to interact with biological targets in a specific manner, potentially leading to novel therapeutic applications. The combination of these structural elements makes this compound a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features described above have been carefully selected to maximize biological activity while minimizing off-target effects. This approach is increasingly important in modern drug discovery, where selectivity is paramount. By targeting specific enzymes or receptors, compounds like this can be designed to elicit desired therapeutic effects with minimal side effects.

Recent studies have also explored the synthetic pathways leading to this compound. The synthesis of complex heterocyclic molecules often presents significant challenges, but advances in organic chemistry have made it possible to construct such structures with increasing efficiency. The synthetic route to 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one involves multi-step reactions that showcase the ingenuity of modern synthetic chemists. These methods not only highlight the compound's accessibility but also demonstrate the broader capabilities of contemporary organic synthesis.

The biological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. In vitro assays have shown that it exhibits inhibitory activity against certain kinases, which are key players in many disease pathways. By inhibiting these enzymes, the compound may be able to modulate cellular processes that are dysregulated in diseases such as cancer and inflammation. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the pharmacokinetic profile of this compound. Understanding how a molecule behaves in vivo is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable solubility and stability properties, which are essential for oral administration. Additionally, its metabolic profile appears to be manageable, indicating that it may be suitable for clinical development.

The structural diversity inherent in this compound also opens up possibilities for derivative design. By modifying specific functional groups or introducing new substituents, chemists can generate libraries of related molecules with tailored biological activities. This approach is particularly valuable in hit-to-lead optimization efforts, where small changes can significantly enhance potency and selectivity.

In conclusion, 2-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-6-phenyl-3,4-dihydropyrimidin-4-one (CAS no 602291-21-4) represents a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases.